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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303

For Researchers, Scientists, and Drug Development Professionals

Abstract

Taxinine B, a complex diterpenoid found in plants of the Taxus genus, represents a significant
area of interest in natural product chemistry and toxicology. This document provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of Taxinine B. It details the primary mechanism of action, which involves the
antagonism of cardiac ion channels, and presents available quantitative data in a structured
format. Furthermore, this guide outlines established experimental protocols for the isolation,
purification, and spectroscopic analysis of Taxinine B, and includes a visualization of its
mechanism of action to facilitate a deeper understanding for research and development
purposes.

Chemical Structure and Properties of Taxinine B

Taxinine B is a naturally occurring taxane diterpenoid. Its intricate polycyclic structure is
adorned with multiple functional groups, contributing to its biological activity.

Table 1: Chemical and Physical Properties of Taxinine B[1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b13412303?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Taxinine-B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula C37H44011

Molecular Weight 664.7 g/mol
[(1R,2R,3R,5S,7S,8S,9R,10R)-2,7,9,10-
tetraacetyloxy-8,12,15,15-tetramethyl-4-

IUPAC Name methylidene-13-0x0-5-
tricyclo[9.3.1.03,8]pentadec-11-enyl] (E)-3-
phenylprop-2-enoate

CAS Number 18457-44-8

Exact Mass 664.28836222 Da

The core of Taxinine B is a tricyclic system, which is characteristic of the taxane family of

compounds. The presence of multiple acetyl and cinnamoyl groups are key features of its

chemical architecture.

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Taxinine B

Voltage-gated Voltage-gated
Na+ Channel Ca2+ Channel

Disruption of
Action Potential

Increased Intracellular

[Ca2+]
Multiple
-OAc, -OC(O)CH=CHPh
o {mctionalization
Tricyclic Core Cardiac Arrhythmia

Taxus spp. Plant Material Further Purification
needles, bark) (e.g., HPLC)

(¢

Solvent Extraction Decolorization
(e.g., ethanoliwater) (activated charcoal) H Solvent Removal }—V

Normal Phase Chromatography Fraction Collection
(Silica Gel)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemical Architecture and Biological Perturbations
of Taxinine B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13412303#what-is-the-chemical-structure-of-
tatsinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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